2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 2-methoxy-5-[3-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H10F3NO4/c1-21-12-11(13(19)20)6-9(7-18-12)8-3-2-4-10(5-8)22-14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key: PKHJKWPKWGLAGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=CC(=CC=C2)OC(F)(F)F)C(=O)O
• Molecular Formula: C14H10F3NO4
• DSSTOX Substance ID: DTXSID40688240
• Molecular Weight: 313.23 g/mol
• CAS RN: 1261520-73-3

Description

2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% (2M5TFPNA) is an organic compound in the class of carboxylic acids. It is a derivative of nicotinic acid, which is an essential vitamin for humans and other animals. 2M5TFPNA has a wide range of uses in the scientific and medical field, including as a research tool, a drug, and a biomarker for certain diseases.

Mechanism of Action

2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% acts as an inhibitor of the enzyme PDE4, which is involved in the regulation of inflammation. By inhibiting PDE4, 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% can reduce inflammation and the associated symptoms. It can also reduce the production of pro-inflammatory cytokines, which are involved in the development of various diseases.
Biochemical and Physiological Effects
2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% has been found to have anti-inflammatory, anti-oxidative, and anti-apoptotic effects. It can also reduce the production of pro-inflammatory cytokines and reduce the levels of oxidative stress. In addition, it has been found to be effective in reducing the symptoms of various diseases, such as cancer, cardiovascular disease, and diabetes.

Advantages and Limitations for Lab Experiments

2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% is a relatively safe compound with few side effects, making it an ideal compound for laboratory experiments. It is also cost-effective and can be easily synthesized. However, its effectiveness in clinical trials has not been established, and its mechanism of action is still not fully understood.

Future Directions

Future research on 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% could focus on the development of new drugs based on the compound, the investigation of its mechanism of action, and the identification of biomarkers for various diseases. In addition, further research could be done to investigate the effects of 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% on other diseases, such as neurological disorders. Finally, further research could be done to investigate the potential of 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% as an adjunct therapy for existing drugs.

Synthesis Methods

2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-trifluoromethoxybenzaldehyde with 2-methoxyphenylhydrazine in the presence of an acid catalyst. This reaction yields 2-methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid hydrazide, which is then converted to 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% in the second step by reaction with an acid. This synthesis method has been reported to be efficient and cost-effective.

Scientific Research Applications

2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% has been used as a research tool in the study of various diseases, including cancer, cardiovascular disease, and diabetes. It has been used to identify biomarkers for these diseases and to study the effects of drugs on them. 2-Methoxy-5-(3-trifluoromethoxyphenyl)nicotinic acid, 95% has also been used to investigate the mechanisms of action of various drugs and to develop new drugs.